Cas no 905687-67-4 (N-1-(4-chlorophenyl)-5-oxopyrrolidin-3-yl-4-methoxybenzene-1-sulfonamide)

• Product Name: N-1-(4-chlorophenyl)-5-oxopyrrolidin-3-yl-4-methoxybenzene-1-sulfonamide
• CAS No: 905687-67-4
• MF: C₁₇H₁₇ClN₂O₄S
• MW: 380.845882177353
• CID: 6085825
• PubChem ID: 16822447
• Update Time: 2025-10-28

N-1-(4-chlorophenyl)-5-oxopyrrolidin-3-yl-4-methoxybenzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• N-1-(4-chlorophenyl)-5-oxopyrrolidin-3-yl-4-methoxybenzene-1-sulfonamide
• N-[1-(4-chlorophenyl)-5-oxopyrrolidin-3-yl]-4-methoxybenzenesulfonamide
• SR-01000913641
• N-[1-(4-chlorophenyl)-5-oxopyrrolidin-3-yl]-4-methoxybenzene-1-sulfonamide
• SR-01000913641-1
• AKOS024658717
• 905687-67-4
• F2541-0201
• AB00679482-01
• N-(1-(4-chlorophenyl)-5-oxopyrrolidin-3-yl)-4-methoxybenzenesulfonamide

• Inchi： 1S/C17H17ClN2O4S/c1-24-15-6-8-16(9-7-15)25(22,23)19-13-10-17(21)20(11-13)14-4-2-12(18)3-5-14/h2-9,13,19H,10-11H2,1H3
• InChI Key： WIVXPSYEBWWFMA-UHFFFAOYSA-N
• SMILES： C1(S(NC2CC(=O)N(C3=CC=C(Cl)C=C3)C2)(=O)=O)=CC=C(OC)C=C1

Computed Properties

• Exact Mass: 380.0597559g/mol
• Monoisotopic Mass: 380.0597559g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 5
• Complexity: 564
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 84.1Ų

Additional information on N-1-(4-chlorophenyl)-5-oxopyrrolidin-3-yl-4-methoxybenzene-1-sulfonamide

Introduction to N-1-(4-chlorophenyl)-5-oxopyrrolidin-3-yl-4-methoxybenzene-1-sulfonamide (CAS No. 905687-67-4)

N-1-(4-chlorophenyl)-5-oxopyrrolidin-3-yl-4-methoxybenzene-1-sulfonamide, identified by its CAS number 905687-67-4, is a compound of significant interest in the field of pharmaceutical chemistry. This sulfonamide derivative has garnered attention due to its unique structural properties and potential applications in drug development. The compound's molecular framework, featuring a pyrrolidinone core linked to a chlorophenyl and methoxybenzene sulfonamide moiety, suggests a rich chemical space for interaction with biological targets.

The synthesis and characterization of this compound have been the focus of recent research efforts aimed at exploring its pharmacological profile. The presence of the 4-chlorophenyl group introduces a potential site for hydrogen bonding and electronic modulation, while the 5-oxopyrrolidin-3-yl moiety provides a rigid scaffold that could enhance binding affinity to biological receptors. These structural features make the compound a promising candidate for further investigation in medicinal chemistry.

In recent years, sulfonamide derivatives have been extensively studied for their therapeutic potential across various diseases. The sulfonamide functional group is known for its ability to form stable hydrogen bonds with biological targets, making it a versatile pharmacophore in drug design. The specific arrangement of atoms in N-1-(4-chlorophenyl)-5-oxopyrrolidin-3-yl-4-methoxybenzene-1-sulfonamide suggests that it may exhibit unique interactions with enzymes or receptors involved in disease pathways.

The compound's potential applications extend to the treatment of inflammatory disorders, infectious diseases, and even cancer. Researchers have been particularly interested in its ability to modulate inflammatory pathways by interacting with key enzymes such as COX and LOX. Additionally, the structural similarity to known bioactive molecules suggests that this compound could serve as a scaffold for designing novel therapeutic agents with improved efficacy and reduced side effects.

The synthesis of N-1-(4-chlorophenyl)-5-oxopyrrolidin-3-yl-4-methoxybenzene-1-sulfonamide involves multi-step organic transformations that require careful optimization to ensure high yield and purity. The use of advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, has been crucial in constructing the complex molecular framework of the compound. These synthetic strategies not only enhance the efficiency of production but also allow for the introduction of structural modifications that can fine-tune the pharmacological properties.

In vitro studies have begun to reveal the biological activity of this compound. Preliminary data indicate that it exhibits inhibitory effects on certain enzymes and receptors relevant to inflammation and infection. The potentiation of these inhibitory effects has led researchers to explore its potential as an anti-inflammatory agent. Furthermore, the compound's ability to interact with bacterial enzymes has sparked interest in its possible applications against resistant strains of pathogens.

The development of new drug candidates relies heavily on understanding their interactions at the molecular level. Computational modeling and molecular dynamics simulations have been employed to predict how N-1-(4-chlorophenyl)-5-oxopyrrolidin-3-yl-4-methoxybenzene-1-sulfonamide might bind to target proteins. These studies provide valuable insights into the compound's binding affinity, orientation, and potential side effects, guiding further experimental validation.

The regulatory landscape for new pharmaceuticals requires rigorous testing to ensure safety and efficacy before clinical trials can begin. Researchers are currently working on optimizing formulations and dosages based on preclinical data. The goal is to move towards human trials while minimizing risks associated with new chemical entities.

The future prospects for N-1-(4-chlorophenyl)-5-oxopyrrolidin-3-yl-4-methoxybenzene-1-sulfonamide are promising, with ongoing research aimed at expanding its therapeutic applications. Collaborative efforts between academic institutions and pharmaceutical companies are essential for translating laboratory findings into viable drug candidates. By leveraging cutting-edge technologies and interdisciplinary approaches, scientists hope to unlock the full potential of this sulfonamide derivative.

In conclusion, N-1-(4-chlorophenyl)-5-oxopyrrolidin-3-yi